N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(1-cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C17H19N3O/c1-3-5-17(21)18-11-12-6-9-15-14(10-12)19-16(4-2)20(15)13-7-8-13/h6,9-10,13H,4,7-8,11H2,1-2H3,(H,18,21)
• InChI Key: OCHPTUIEIKFVHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1C3CC3)C=CC(=C2)CNC(=O)C#CC
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide is a heterocyclic compound with a complex structure. Let’s break it down further:

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  Benzimidazole Ring : The core structure contains a benzimidazole ring, which is a bicyclic molecule composed of a benzene ring fused with an imidazole ring. This similarity to natural molecules makes it intriguing for medicinal chemistry applications.

  
  


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  Functional Groups : The compound features a cyclopropyl group at position 1 and an ethyl group at position 2 of the benzimidazole ring. Additionally, it bears a but-2-ynamide moiety.

  
  

2.

Synthesis Analysis

The synthesis of N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide involves intricate steps. Researchers have explored various synthetic routes, including cyclization reactions, condensation, and functional group transformations. Further studies are needed to optimize the synthesis for yield and purity.

3.

Molecular Structure Analysis

The compound’s molecular structure is crucial for understanding its properties. X-ray crystallography or NMR spectroscopy can reveal precise bond angles, distances, and conformations. The benzimidazole core, cyclopropyl, and but-2-ynamide groups contribute to its overall shape and reactivity.

4.

Chemical Reactions Analysis

N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide may participate in various chemical reactions:

• Substitution Reactions : The cyclopropyl and ethyl groups can undergo substitution reactions.


• Cyclization : Intramolecular cyclization may occur, leading to novel derivatives.


• Metal Complex Formation : Coordination with transition metals could enhance its biological activity.

5.

Physical And Chemical Properties Analysis

• Solubility : Investigate its solubility in various solvents.


• Melting Point : Determine the temperature at which it transitions from solid to liquid.


• Stability : Assess its stability under different conditions (e.g., pH, temperature).

7.

Safety And Hazards

• Toxicity : Evaluate its toxicity profile through in vitro and in vivo studies.


• Handling Precautions : Researchers should follow safety protocols during synthesis and handling.

8.

Future Directions

• Biological Screening : Test its activity against specific diseases (e.g., cancer, infections).


• Structure-Activity Relationship (SAR) : Explore derivatives to optimize properties.


• Drug Development : Investigate its potential as a drug candidate.